2-[(3-phenylpropyl)thio]-4,5-dihydro-1H-imidazole hydrobromide

• IUPAC Name: 2-(3-phenylpropylsulfanyl)-4,5-dihydro-1H-imidazole;hydrobromide
• InChI: InChI=1S/C12H16N2S.BrH/c1-2-5-11(6-3-1)7-4-10-15-12-13-8-9-14-12;/h1-3,5-6H,4,7-10H2,(H,13,14);1H
• InChI Key: WEZFEYOMFRCMNC-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C(N1)SCCCC2=CC=CC=C2.Br
• Molecular Formula: C12H17BrN2S
• Molecular Weight: 301.25 g/mol

Description

The study of imidazole derivatives, including "2-[(3-phenylpropyl)thio]-4,5-dihydro-1H-imidazole hydrobromide," is significant due to their wide range of biological activities and applications in medicinal chemistry. These compounds are known for their roles in various synthetic and pharmaceutical applications.

Synthesis Analysis

Imidazole derivatives can be synthesized through various methods. For example, the reaction of 3-phenyl-3-aminoquinoline-2,4-diones with alkyl or aryl isothiocyanates leads to novel imidazole compounds with high yields. These compounds can undergo rearrangement under certain conditions to yield different imidazole derivatives (Klásek et al., 2010).

Molecular Structure Analysis

The molecular structure of imidazole derivatives can be determined using techniques such as X-ray diffraction. For instance, the structure of 2-(4-Chlorophenyl)-3-(phenylamino)-5-(thiophen-2-ylmethylidene)-3,5-dihydro-4H-imidazol-4-one was elucidated, revealing its triclinic crystal system and planar rings with specific dihedral angles (Sharma et al., 2017).

Chemical Reactions and Properties

Imidazole compounds participate in various chemical reactions, demonstrating a range of chemical properties. For example, 1-(Thienylalkyl)imidazole-2(3H)-thiones are competitive inhibitors of dopamine beta-hydroxylase, indicating the potential of imidazole derivatives in inhibiting specific enzymes (McCarthy et al., 1990).

Scientific Research Applications

CO2 Capture by Task-Specific Ionic Liquids

A study describes the synthesis of a new room temperature ionic liquid designed for CO2 capture. This liquid incorporates a cation with an appended amine group, capable of sequestering CO2 reversibly as a carbamate salt. Its efficiency is comparable to commercial amine sequestering reagents, with the advantages of being nonvolatile and water-independent for its function (Bates et al., 2002).

Imidazole Derivatives as Competitive Inhibitors

Research into 1-(Thienylalkyl)imidazole-2(3H)-thiones has shown these compounds to be competitive inhibitors of dopamine beta-hydroxylase (DBH), indicating the utility of thiophene in designing potent competitive inhibitors of this enzyme. This study offers insights into the structure-activity relationships of these inhibitors, contributing to the development of treatments for conditions like hypertension (McCarthy et al., 1990).